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Compound Name: DNP-X acid
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For Researchers, Scientists, and Drug Development Professionals

Introduction

DNP-X acid succinimidyl ester, chemically known as 6-(2,4-Dinitrophenyl)aminohexanoic acid,
succinimidyl ester, is a crucial amine-reactive chemical probe. Its utility in biomedical research
and drug development is centered around its dinitrophenyl (DNP) group, which acts as a
reliable hapten for immunological detection. The succinimidyl ester (SE) group provides a
mechanism for covalent attachment to primary amines on biomolecules. This guide provides an
in-depth overview of its properties, applications, and the experimental protocols for its use.

Core Properties

DNP-X acid succinimidyl ester is a solid, light yellow to yellow substance.[1][2] It is
characterized by a seven-atom aminohexanoyl spacer ('X') that separates the DNP hapten
from the reactive succinimidyl ester.[3] This spacer is designed to enhance the accessibility of
the DNP moiety for antibody recognition after conjugation.[3]

Physicochemical and Spectral Properties

A summary of the key quantitative properties of DNP-X acid succinimidyl ester is provided in
the table below.
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Property Value Reference(s)
Molecular Formula C16H18N4Os [1112]
Molecular Weight 394.34 g/mol [11[415]

CAS Number 82321-04-8 [1][2][5]
Appearance Light yellow to yellow solid [1112]

Purity >95% (HPLC) [5][6]
Excitation (EXx) 335 nm [1]

Emission (Em) 518 nm [1]

Melting Point 152°C [2]

Solubility ;\J/IlLIJ:bIe in DMSO (50 mg/mL), (171

Chemical Reactivity and Mechanism

The core functionality of DNP-X acid succinimidyl ester lies in the reactivity of the N-
hydroxysuccinimide (NHS) ester group towards primary aliphatic amines, such as the g-amino
group of lysine residues in proteins. This reaction, known as acylation, results in the formation
of a stable amide bond, covalently linking the DNP-X moiety to the target molecule.

The reaction is most efficient at a slightly basic pH (8.0-9.0), which ensures that the primary
amine is in its non-protonated, nucleophilic state. It is crucial to use amine-free buffers, such as
phosphate, carbonate-bicarbonate, or borate buffers, to prevent competition with the target
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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